Malonic acid, ammonium salt Malonic acid, ammonium salt Malonic acid appears as white crystals or crystalline powder. Sublimes in vacuum. (NTP, 1992)
Malonic acid is an alpha,omega-dicarboxylic acid in which the two carboxy groups are separated by a single methylene group. It has a role as a human metabolite. It is a conjugate acid of a malonate(1-).
Malonic acid is a natural product found in Camellia sinensis, Meum athamanticum, and other organisms with data available.
Dicarboxylic Acid is an organic acid that contains oxygen and two carboxyl groups.
Brand Name: Vulcanchem
CAS No.: 15467-21-7
VCID: VC20998274
InChI: InChI=1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)
SMILES: C(C(=O)O)C(=O)O.N
Molecular Formula: C3H4O4
C3H4O4
COOHCH2COOH
Molecular Weight: 104.06 g/mol

Malonic acid, ammonium salt

CAS No.: 15467-21-7

Cat. No.: VC20998274

Molecular Formula: C3H4O4
C3H4O4
COOHCH2COOH

Molecular Weight: 104.06 g/mol

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Malonic acid, ammonium salt - 15467-21-7

Specification

Description Malonic acid appears as white crystals or crystalline powder. Sublimes in vacuum. (NTP, 1992)
Malonic acid is an alpha,omega-dicarboxylic acid in which the two carboxy groups are separated by a single methylene group. It has a role as a human metabolite. It is a conjugate acid of a malonate(1-).
Malonic acid is a natural product found in Camellia sinensis, Meum athamanticum, and other organisms with data available.
Dicarboxylic Acid is an organic acid that contains oxygen and two carboxyl groups.
CAS No. 15467-21-7
Molecular Formula C3H4O4
C3H4O4
COOHCH2COOH
Molecular Weight 104.06 g/mol
IUPAC Name propanedioic acid
Standard InChI InChI=1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)
Standard InChI Key OFOBLEOULBTSOW-UHFFFAOYSA-N
SMILES C(C(=O)O)C(=O)O.N
Canonical SMILES C(C(=O)O)C(=O)O
Boiling Point 284 °F at 760 mmHg (decomposes) (NTP, 1992)
Decomposes above 140 °C
Colorform White crystals
Crystalline powder
Colorless hygroscopic solid which sublimes in vacuum
Melting Point 276.1 °F (NTP, 1992)
135-137 °C
135 °C

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